Cas no 100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/100460-87-5x300.png)
100460-87-5 structure
Product Name:2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
CAS No:100460-87-5
Molecular Formula:C14H11FN2O
Molecular Weight:242.24834
CID:98495
PubChem ID:962314
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-
- 3-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-one
- CHEMBL1877449
- AKOS001084194
- ST093799
- 1-(4-Fluorobenzyl)-1,3-dihydro-2H-benzo[d]imidazol-2-one
- Oprea1_554623
- 1-(4-FLUOROBENZYL)-1,3-DIHYDRO-2H-1,3-BENZIMIDAZOL-2-ONE
- MLS000103178
- 1-(4-fluorobenzyl)-1,3-dihydro-2H-benzimidazol-2-one
- DTXSID00359409
- SMR000018619
- 100460-87-5
- HMS2248E12
-
- InChIKey: SOGFCHRGTJVMRX-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H11FN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
- SMILES: FC1=CC=C(CN2C(=O)NC3=CC=CC=C23)C=C1
Computed Properties
- Exact Mass: 242.08563
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 242.08554114g/mol
- Heavy Atom Count: 18
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- LogP: 2.51700
- PSA: 32.34
2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro- Related Literature
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Se Jung Kim,Tan young Kim,Byung Hyun Kang,Gun-Hwan Lee,Byeong-Kwon Ju RSC Adv., 2018,8, 39083-39089
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2. The contribution of intermolecular forces to phototropic actuation of liquid crystalline elastomers†Tayler S. Hebner Polym. Chem., 2021,12, 1581-1587
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Jialin Sun,Clive Brigden,Ian Farnan,Yanruo Hong,R. Vasant Kumar J. Mater. Chem., 2011,21, 9570-9575
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5. Back cover
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Xiaojun Han New J. Chem., 2021,45, 3974-3980
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Georg T. Höfler,Andrada But,Frank Hollmann Org. Biomol. Chem., 2019,17, 9267-9274
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J. Zhu,H. L. Zhan,X. Y. Miao,Y. Song,K. Zhao Phys. Chem. Chem. Phys., 2016,18, 27175-27178
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V. Pirro,S. C. Guffey,M. S. Sepúlveda,C. T. Mahapatra,A. K. Jarmusch,R. G. Cooks Mol. BioSyst., 2016,12, 2069-2079
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E. Milke,R. Köppe,M. Binnewies Dalton Trans., 2013,42, 1417-1426
100460-87-5 (2H-Benzimidazol-2-one,1-[(4-fluorophenyl)methyl]-1,3-dihydro-) Related Products
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